1-Hydroxybenzotriazole

• CAS No.: 2592-95-2
• Product Name: 1-Hydroxybenzotriazole
• Molecular Formula: C6H5N3O
• Molecular Weight: 135.12 g/mol
• IUPAC Name: 1-hydroxybenzotriazole
• Standard InChI: InChI=1S/C6H5N3O/c10-9-6-4-2-1-3-5(6)7-8-9/h1-4,10H
• Standard InChIKey: ASOKPJOREAFHNY-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=NN2O
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2O
• Melting Point: 157.5 °C
• Related CAS: 40150-21-8 (hydrochloride salt); 63307-62-0 (ammonium salt)
• Solubility: 8.4 [ug/mL]
• Synonyms: 1-HYDROXYLBENZOTRIAZOLE;1-HYDROXYBENZOTRIAZOL;1-HYDROXYBENZOTRIAZOLE;1-hydroxybenzotriazole anhydrous;1-HYDROXY-1-H-BENZOTRIAZOLE;1-HYDROXY-1,2,3-BENZOTRIAZOLE;1-HOB;1H-BENZOTRIAZOLE, 1-HYDROXY-
• Reference: 1: Benzina O, Daassi D, Zouari-Mechichi H, Frikha F, Woodward S, Belbahri L,; Rodriguez-Couto S, Mechichi T. Decolorization and detoxification of two textile; industry effluents by the laccase/1-hydroxybenzotriazole system. Environ Sci; Pollut Res Int. 2013 Aug;20(8):5177-87. doi: 10.1007/s11356-013-1491-6. Epub 2013; Jan 30. PubMed PMID: 23361176.; ; ; 2: Mali SM, Ganesh Kumar M, Katariya MM, Gopi HN. HBTU mediated; 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical; analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid; peptides. Org Biomol Chem. 2014 Nov 14;12(42):8462-72. doi: 10.1039/c4ob01548g.; PubMed PMID: 25228027.; ; ; 3: Suda T, Hata T, Kawai S, Okamura H, Nishida T. Treatment of tetracycline; antibiotics by laccase in the presence of 1-hydroxybenzotriazole. Bioresour; Technol. 2012 Jan;103(1):498-501. doi: 10.1016/j.biortech.2011.10.041. Epub 2011 ; Oct 20. PubMed PMID: 22071243.; ; ; 4: Xu J, Yuan S, Miao M, Chen Z. 1-Hydroxybenzotriazole-Assisted, N-Heterocyclic ; Carbene Catalyzed β-Functionalization of Saturated Carboxylic Esters: Access to; Spirooxindole Lactones. J Org Chem. 2016 Nov 18;81(22):11454-11460. Epub 2016 Oct; 13. PubMed PMID: 27709941.; ; ; 5: Sasmal A, Shit S, Rizzoli C, Wang H, Desplanches C, Mitra S. Framework solids ; based on copper(II) halides (Cl/Br) and methylene-bridged; bis(1-hydroxybenzotriazole): synthesis, crystal structures, magneto-structural; correlation, and density functional theory (DFT) studies. Inorg Chem. 2012 Oct; 1;51(19):10148-57. Epub 2012 Sep 13. PubMed PMID: 22974283.
• PubChem Compound: 75771
• Last Modified: Nov 11 2021